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Compound of Interest

Compound Name: 2,4-Dibromotoluene

Cat. No.: B1294801 Get Quote

An In-depth Technical Guide to 2,4-Dibromotoluene

This guide provides a comprehensive overview of the molecular structure, weight, and

properties of 2,4-Dibromotoluene, tailored for researchers, scientists, and professionals in

drug development. It includes detailed data, experimental methodologies, and a logical

workflow for its characterization.

Core Molecular Information
2,4-Dibromotoluene is a halogenated aromatic compound derived from toluene.[1] Its

structure consists of a toluene molecule with two bromine atoms substituted at the 2nd and 4th

positions of the benzene ring.[1] This compound is typically a colorless to pale yellow liquid and

is noted for its high solubility in most organic solvents while being insoluble in water.[2] It

serves as a versatile intermediate in the synthesis of various organic compounds, including

pharmaceuticals, agrochemicals, and dyes.[1][2]

Chemical Identifiers and Formula
The following table summarizes the key identifiers and molecular formula for 2,4-
Dibromotoluene.
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Identifier Value

IUPAC Name 2,4-dibromo-1-methylbenzene[3]

CAS Number 31543-75-6[1][3][4][5][6]

Molecular Formula C₇H₆Br₂[1][3][4][6][7]

Molecular Weight 249.93 g/mol [1][3][4][6][7]

Synonyms

2,4-Dibromo-1-methylbenzene, Benzene, 2,4-

dibromo-1-methyl-, 1-Methyl-2,4-

dibromobenzene[3][4][6]

InChI Key GHWYNNFPUGEYEM-UHFFFAOYSA-N[5][7]

Physicochemical Properties
Key physical and chemical properties are detailed below, offering a quantitative look at the

compound's characteristics.

Property Value

Appearance
Colorless to light orange/yellow/green liquid[1]

[2][4]

Density 1.850 g/mL[1][4]

Boiling Point 243 °C[1][4]

Melting Point -10 °C[4]

Flash Point 109 °C[4]

Refractive Index 1.601[4]

Vapor Pressure 0.0544 mmHg at 25°C[4]

LogP 4.04[5]

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of 2,4-Dibromotoluene are crucial for

its application in research and development.

Synthesis Protocol: Electrophilic Bromination
The synthesis of 2,4-Dibromotoluene is typically achieved through the electrophilic

bromination of toluene. While specific reaction conditions can be optimized, a general

procedure is outlined below.

Reaction Setup: A reaction vessel is charged with toluene and a suitable solvent. A Lewis

acid catalyst, such as FeBr₃, is introduced.

Bromine Addition: Elemental bromine (Br₂) is added dropwise to the mixture while

maintaining a controlled temperature. The methyl group on the toluene ring is an ortho-,

para-director, leading to substitution at the 2 and 4 positions.

Reaction Monitoring: The reaction is monitored for completion using techniques like Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: Upon completion, the reaction is quenched, typically with an aqueous solution of a

reducing agent like sodium bisulfite to remove excess bromine.

Purification: The organic layer is separated, washed, and dried. The crude product is then

purified, often via fractional distillation or column chromatography on silica gel, to yield pure

2,4-Dibromotoluene.[8]

Analytical Protocol: HPLC Characterization
High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the

purity of 2,4-Dibromotoluene.[5]

Method: Reverse-phase (RP) HPLC.[5]

Column: A C18 or Newcrom R1 column can be utilized.[5]

Mobile Phase: A simple mobile phase consisting of acetonitrile (MeCN) and water with a

phosphoric acid modifier is effective.[5] For applications compatible with mass spectrometry

(MS), phosphoric acid should be replaced with formic acid.[5]
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Detection: UV detection at a suitable wavelength.

Application: This method is scalable and can be adapted for preparative separation to isolate

impurities or for pharmacokinetic studies.[5]

Logical and Experimental Workflow
The following diagram illustrates a typical workflow from synthesis to characterization for 2,4-
Dibromotoluene, providing a clear visual representation of the logical steps involved in its

preparation and analysis.
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Caption: Logical workflow for the synthesis and characterization of 2,4-Dibromotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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